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Compound of Interest

Compound Name: Morpholineborane

Cat. No.: B1337060 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Morpholineborane (C₄H₁₀BNO) is a stable and versatile amine-borane complex that serves as

a valuable reducing agent in organic synthesis. Its ease of handling, high reactivity, and

selectivity make it an attractive reagent in various chemical transformations, particularly in the

context of drug discovery and development. This technical guide provides a comprehensive

overview of the physical and chemical properties of morpholine borane, detailed experimental

protocols, and insights into its applications.

Core Physical and Chemical Properties
Morpholineborane is a white crystalline solid at room temperature. It is more stable to air and

moisture compared to other borane complexes like borane-tetrahydrofuran (BH₃-THF), making

it a more convenient reagent for laboratory and industrial use.[1]

Physical Properties
A summary of the key physical properties of morpholineborane is presented in the table below

for easy reference.
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Property Value

Molecular Formula C₄H₁₀BNO

Molecular Weight 100.96 g/mol

Appearance White crystalline powder

Melting Point 97-99 °C

Boiling Point 128.9 °C at 760 mmHg

Flash Point 105 °C

Bulk Density 500-800 g/L[2]

Solubility
Morpholineborane exhibits good solubility in a range of common organic solvents. While

extensive quantitative data is not readily available in the literature, its qualitative solubility is

well-established. It is known to be soluble in water, where it slowly hydrolyzes, as well as in

various organic solvents.[1]

Solvent Solubility

Water 75.3 g/L at 18 °C[2]

Tetrahydrofuran (THF) Soluble

Methanol Soluble

Ethanol Soluble

Dichloromethane Soluble

Spectroscopic Data
The structural identity and purity of morpholineborane can be confirmed using various

spectroscopic techniques.

¹H and ¹³C NMR Spectroscopy
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The nuclear magnetic resonance (NMR) spectra of morpholineborane provide characteristic

signals for the morpholine ring protons and carbons.

¹H NMR: The proton NMR spectrum typically shows two multiplets corresponding to the axial

and equatorial protons of the methylene groups adjacent to the oxygen and nitrogen atoms of

the morpholine ring.

¹³C NMR: The carbon NMR spectrum will display signals for the two distinct methylene carbons

of the morpholine ring.

Infrared (IR) Spectroscopy
The infrared spectrum of morpholineborane exhibits characteristic absorption bands

corresponding to the B-H and N-H stretching and bending vibrations, as well as vibrations

associated with the morpholine ring. The NIST Chemistry WebBook provides a reference IR

spectrum for morpholine borane.[3]

Chemical Reactivity and Stability
Morpholineborane is primarily utilized as a reducing agent. Its reactivity can be tuned by the

reaction conditions, particularly the pH.

Reductions
Morpholineborane is effective in the reduction of aldehydes and ketones to their

corresponding primary and secondary alcohols.[4] The reaction mechanism involves the

transfer of a hydride ion (H⁻) from the borane moiety to the electrophilic carbonyl carbon. The

rate of reduction can be enhanced by an increase in acidity.[5]

Stability and Handling
Morpholineborane is a flammable solid and should be handled with care.[6] It is sensitive to

moisture and strong oxidizing agents.[6] For storage, it should be kept in a tightly sealed

container in a cool, dry, and well-ventilated area, away from sources of ignition.[6]

Experimental Protocols
Synthesis of Morpholineborane
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A common method for the synthesis of amine-borane complexes involves the reaction of an

amine with a borane source, such as borane dimethyl sulfide complex or by generating

diborane in situ from sodium borohydride.

Protocol: Synthesis of Morpholineborane

Materials:

Morpholine

Sodium borohydride (NaBH₄)

Iodine (I₂) or Boron trifluoride etherate (BF₃·OEt₂)

Anhydrous tetrahydrofuran (THF)

Magnetic stirrer

Round-bottom flask

Dropping funnel

Inert atmosphere (Nitrogen or Argon)

Procedure:

In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a

dropping funnel under an inert atmosphere, dissolve morpholine in anhydrous THF.

Cool the solution to 0 °C using an ice bath.

In a separate flask, prepare a solution of the borane source. For example, a solution of

borane can be generated by the dropwise addition of a solution of iodine in THF to a stirred

suspension of sodium borohydride in THF at 0 °C.

Slowly add the borane solution from the dropping funnel to the cooled morpholine solution

with vigorous stirring.
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After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 2-3 hours.

The reaction mixture can be filtered to remove any inorganic salts.

The solvent is then removed under reduced pressure to yield crude morpholineborane.

The product can be purified by recrystallization from a suitable solvent system, such as

THF/hexane.

Characterize the final product by NMR and IR spectroscopy and determine the melting point

to confirm its identity and purity.

Application in Reductive Amination
Reductive amination is a powerful method for the formation of carbon-nitrogen bonds and is

widely used in the synthesis of pharmaceuticals. Morpholineborane can be used as the

reducing agent in this one-pot reaction.

Protocol: General Procedure for Reductive Amination

Materials:

Aldehyde or Ketone

Primary or Secondary Amine

Morpholineborane

Anhydrous solvent (e.g., Methanol, Dichloromethane)

Magnetic stirrer

Round-bottom flask

Procedure:

In a round-bottom flask, dissolve the aldehyde or ketone and the amine in the anhydrous

solvent.
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Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the

intermediate imine or enamine.

Add morpholineborane to the reaction mixture in one portion.

Continue stirring at room temperature and monitor the reaction progress by thin-layer

chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Upon completion, the reaction is quenched by the addition of a dilute acid (e.g., 1 M HCl).

The product is then extracted with an organic solvent, and the organic layer is washed, dried,

and concentrated to yield the desired amine.

Purification can be achieved by column chromatography or recrystallization.

Applications in Drug Development
The morpholine moiety is a privileged scaffold in medicinal chemistry, appearing in numerous

approved drugs.[7] While specific examples detailing the use of morpholineborane in the total

synthesis of complex drug molecules are not extensively documented in readily available

literature, its utility as a reducing agent for carbonyl groups and in reductive amination makes it

a highly relevant tool for the synthesis of morpholine-containing drug candidates.

The general experimental workflows for key reactions involving morpholineborane are

depicted in the following diagrams.
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General experimental workflows.

The logical relationship in selecting a reducing agent for a specific transformation is crucial for

a successful synthesis.
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Decision-making for reagent selection.

Due to the absence of specific signaling pathway information directly involving

morpholineborane, a diagram for this is not provided.

Conclusion
Morpholineborane is a valuable and practical reagent for researchers, scientists, and drug

development professionals. Its favorable physical and chemical properties, including its stability

and solubility, make it a convenient alternative to other borane sources. The detailed protocols
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and compiled data in this guide are intended to facilitate its effective and safe use in the

synthesis of valuable chemical entities. Further research into its quantitative solubility in a wider

range of solvents and its application in the synthesis of complex, biologically active molecules

will undoubtedly expand its utility in the field of organic chemistry and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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